Cas no 868215-63-8 (2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide)

• Product Name: 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide
• CAS No: 868215-63-8
• MF: C₁₆H₁₉FN₂O₃S
• MW: 338.397066354752
• CID: 5976811
• PubChem ID: 4521980
• Update Time: 2025-05-19

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide
• AKOS024609482
• SR-01000015202-1
• F1800-0116
• SR-01000015202
• 868215-63-8
• 2-(2,6-diethyl-3,5-dioxothiomorpholino)-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C16H19FN2O3S/c1-3-12-15(21)19(16(22)13(4-2)23-12)9-14(20)18-11-8-6-5-7-10(11)17/h5-8,12-13H,3-4,9H2,1-2H3,(H,18,20)
• InChI Key： KPIAUXNFRCMVMK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CN1C(=O)C(CC)SC(CC)C1=O

Computed Properties

• Exact Mass: 338.11004181g/mol
• Monoisotopic Mass: 338.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide

Compound CAS No. 868215-63-8: 2-(2,6-Diethyl-3,5-Dioxothiomorpholin-4-Yl)-N-(2-Fluorophenyl)Acetamide

Compound CAS No. 868215-63-8, also known as 2-(2,6-Diethyl-3,5-Dioxothiomorpholin-4-Yl)-N-(2-Fluorophenyl)Acetamide, is a complex organic molecule with a unique structure that has garnered attention in recent chemical research. This compound belongs to the class of acetamides and features a thiomorpholine ring system with substituents that confer specific chemical and biological properties.

The molecular structure of this compound is characterized by a thiomorpholine ring (a six-membered ring containing sulfur and nitrogen atoms), which is further substituted with ethyl groups at positions 2 and 6. The ring is also oxidized at positions 3 and 5, forming dioxo groups that enhance the compound's stability and reactivity. Additionally, the molecule incorporates an acetamide group attached to the thiomorpholine ring at position 4, which is further substituted with a fluorophenyl group at position N.

Recent studies have highlighted the potential of this compound in various applications, particularly in the field of drug discovery. The presence of the fluorophenyl group introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption and distribution. Furthermore, the thiomorpholine ring system is known for its ability to form hydrogen bonds, which can enhance bioavailability and target specificity in biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of diethyl substituents on the thiomorpholine ring not only stabilizes the intermediate species during synthesis but also contributes to the overall lipophilicity of the molecule, making it more suitable for certain therapeutic applications.

Recent research has focused on evaluating the biological activity of this compound in vitro and in vivo models. Preliminary results suggest that it exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

The structural uniqueness of CAS No. 868215-63-8 lies in its combination of a thiomorpholine core with an acetamide side chain and fluorinated aromatic substituent. This combination allows for fine-tuning of physical and chemical properties, enabling researchers to explore its potential in diverse fields such as pharmacology, agrochemistry, and materials science.

In conclusion, Compound CAS No. 868215-63-8, or 2-(2,6-Diethyl-3,5-Dioxothiomorpholin-4-Yl)-N-(2-Fluorophenyl)Acetamide, represents an intriguing molecule with promising applications in modern chemistry and biology. Its complex structure and versatile functional groups make it a valuable subject for further research aimed at unlocking its full potential in drug development and beyond.